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Compound of Interest

Compound Name: C14H7NaO7Ss

Cat. No.: B15546188

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
handling Alizarin Red S (C14H7NaO7S), including comprehensive operational and disposal
plans.

Chemical Identification and Hazards

Alizarin Red S, with the chemical formula C14H7NaO7S, is also known as Mordant Red 3,

Alizarine S, and Sodium alizarinesulfonate[1][2]. It is crucial to recognize the potential hazards
associated with this chemical to ensure safe handling. Alizarin Red S is classified as an irritant
and can cause skin irritation, serious eye irritation, and may cause respiratory irritation[1][3][4]

[5].

Hazard Classification:

Hazard Class Category GHS Hazard Statement

H315: Causes skin irritation[1]
[3]4]

Skin Irritation 2

H319: Causes serious eye

Eye Irritation 2A o

irritation[1][3][4]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][3][4]
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Personal Protective Equipment (PPE)

When handling Alizarin Red S, appropriate personal protective equipment is the first line of
defense to minimize exposure and ensure personal safety. The following PPE is mandatory:

PPE Category Item Specification

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

[3].

Eye Protection Safety Goggles

Wear suitable gloves tested
according to EN 374.

Hand Protection Chemical-resistant gloves Regularly inspect gloves for
any signs of degradation or
contamination.

) ] ) Lab coat or coveralls to
Body Protection Protective Clothing _
prevent skin contact[6].

Use a particulate filter device
(EN 143) if dust formation is
_ _ _ likely. In case of significant
Respiratory Protection Dust Mask or Respirator _ .
aerosol generation or spills, a
respirator may be

necessary[7].

Operational and Handling Protocols

Adherence to strict operational protocols is essential to maintain a safe laboratory environment
when working with Alizarin Red S.

Engineering Controls:

o Ventilation: Always handle Alizarin Red S in a well-ventilated area[1][3]. Use of a chemical
fume hood is recommended to minimize inhalation exposure.

Safe Handling Practices:
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e Avoid contact with skin and eyes[1][3].

e Avoid the formation of dust and aerosols[3].

e Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used[8].

e Wash hands thoroughly after handling[2].

» Keep containers tightly closed when not in use[1][3].

» Store in a dry, cool, and well-ventilated place away from incompatible materials such as

strong oxidizing agents[3][9].

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist[2][4].

Skin Contact

Immediately wash the affected area with soap
and plenty of water for 15-20 minutes. Remove
contaminated clothing and wash it before reuse.
Seek medical advice if irritation develops or
persists[3][4].

Eye Contact

Rinse cautiously with water for at least 15-20
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate
medical attention[2][3][4].

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately[3].

Spill and Disposal Plan

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-ALIZARINE-RED-S-CASNO-130-22-00861-EN.aspx
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://store.apolloscientific.co.uk/storage/msds/BIA0326_msds.pdf
https://www.flinnsci.com/sds_31-alizarin-red-s/sds_31/
https://www.lobachemie.com/lab-chemical-msds/MSDS-ALIZARINE-RED-S-CASNO-130-22-00861-EN.aspx
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0711917.aspx
https://www.flinnsci.com/sds_31-alizarin-red-s/sds_31/
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25131.pdf
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25131.pdf
https://www.flinnsci.com/sds_31-alizarin-red-s/sds_31/
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25131.pdf
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

A clear and concise plan for managing spills and disposing of waste is critical to prevent
environmental contamination and ensure the safety of all laboratory personnel.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains[3].

o Clean-up: For minor spills, use a damp towel to wipe up the solid material to avoid
generating dust. For larger spills, use dry clean-up procedures. Collect the spilled material
and place it in a suitable, labeled container for disposal[2][8][10].

o Decontaminate: Wash the spill site thoroughly after material pickup is complete[2].
Waste Disposal:

» Dispose of Alizarin Red S and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or disposed of in a sanitary landfill[3].

Experimental Workflow: Safe Handling of Alizarin
Red S

The following diagram outlines the standard operating procedure for the safe handling of
Alizarin Red S in a laboratory setting.
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Safe Handling and Disposal Workflow for Alizarin Red S
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1
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\

Dispose of Waste in Labeled Containers

\ 4
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\

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Alizarin Red S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. lobachemie.com [lobachemie.com]

. Alizarin Red S SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

. hwsci.com [nwsci.com]

. sams-solutions.com [sams-solutions.com]

. carlroth.com [carlroth.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

°
(o] (0] ~ (o)) ()] EEN w N =

. 130-22-3 CAS MSDS (Alizarin Red S) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

e 10. datasheets.scbt.com [datasheets.scbt.com]

» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Alizarin Red S (C14H7NaO7S)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546188#personal-protective-equipment-for-
handling-c14h7nao7s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15546188?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-ALIZARINE-RED-S-CASNO-130-22-00861-EN.aspx
https://www.flinnsci.com/sds_31-alizarin-red-s/sds_31/
https://www.chemicalbook.com/msds/alizarin-red-s.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25131.pdf
https://www.nwsci.com/content/customer/docs/skudocs/LCH/SDS_LCH_LC10590.PDF
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.carlroth.com/medias/SDB-0348-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY0MTB8YXBwbGljYXRpb24vcGRmfGFHSTVMMmhtTWk4NU1UZzBOalkyTkRVeE9UazRMMU5FUWw4d016UTRYMEZWWDBWT0xuQmtaZ3xlMDJlMWRkYzM5MDgzYWI1NDM0M2M1MjA2N2Y1YzEyMGNkYTRmNThjZmQ4YWM2N2ExMDdmM2FlNzAyOTAwMGFl
https://store.apolloscientific.co.uk/storage/msds/BIA0326_msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0711917.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0711917.aspx
https://datasheets.scbt.com/sc-205998.pdf
https://www.benchchem.com/product/b15546188#personal-protective-equipment-for-handling-c14h7nao7s
https://www.benchchem.com/product/b15546188#personal-protective-equipment-for-handling-c14h7nao7s
https://www.benchchem.com/product/b15546188#personal-protective-equipment-for-handling-c14h7nao7s
https://www.benchchem.com/product/b15546188#personal-protective-equipment-for-handling-c14h7nao7s
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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